2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 2-[4-ethyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C17H18N4S/c1-3-21-16(15-9-4-5-10-18-15)19-20-17(21)22-12-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3
• InChI Key: LOYIDYBWJQXWQU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC(=C2)C)C3=CC=CC=N3
• Molecular Formula: C17H18N4S
• Molecular Weight: 310.4 g/mol
• CAS RN: 618415-59-1

Description

2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazole family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The mechanism of action of 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways in cells. Additionally, this compound has been shown to modulate the expression of various genes involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been shown to possess a wide range of biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of various bacteria and fungi, and reduce inflammation in animal models. Additionally, this compound has been shown to possess potent antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its broad range of biological activities. This compound has been shown to possess potent anticancer, antifungal, and antibacterial activities, which make it a valuable tool for studying these diseases. Additionally, this compound has been shown to possess potent antioxidant and anti-inflammatory properties, which may be useful for studying various other diseases.
One of the limitations of using 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its potential toxicity. This compound has been shown to be toxic to some cell lines at high concentrations, which may limit its use in certain experiments. Additionally, this compound may have off-target effects on other enzymes and signaling pathways, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for the study of 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One potential direction is the development of new derivatives of this compound with improved biological activity and reduced toxicity. Additionally, this compound may be useful for studying the mechanisms of action of various enzymes and signaling pathways in cells. Finally, this compound may have potential applications in the development of new drugs for the treatment of cancer, fungal infections, and bacterial infections.

Synthesis Methods

The synthesis of 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 4-ethyl-3-methylthio-5-(3-methylbenzyl)-1H-1,2,4-triazole with pyridine-2-carboxaldehyde in the presence of a suitable catalyst. This reaction proceeds under mild conditions and yields the desired product in good yields.

Scientific Research Applications

2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in scientific research. This compound has been shown to possess a wide range of biological activities, including anticancer, antifungal, and antibacterial activities. Additionally, this compound has been shown to possess potent antioxidant and anti-inflammatory properties.